Cas no 1479918-25-6 (1-[(2-Bromophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde)

1-[(2-Bromophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde is a versatile heterocyclic compound featuring a 1,2,3-triazole core functionalized with a 2-bromobenzyl group at the N1 position and an aldehyde moiety at the C4 position. This structure makes it a valuable intermediate in organic synthesis, particularly for click chemistry applications and the preparation of more complex triazole derivatives. The presence of both the bromophenyl and aldehyde groups offers multiple reactive sites for further functionalization, enabling its use in cross-coupling reactions, nucleophilic additions, and cyclization processes. Its well-defined reactivity profile and stability under standard conditions make it suitable for pharmaceutical and materials science research.
1-[(2-Bromophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde structure
1479918-25-6 structure
Product Name:1-[(2-Bromophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
CAS No:1479918-25-6
MF:C10H8BrN3O
MW:266.094020843506
CID:5057905
Update Time:2025-09-19

1-[(2-Bromophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
    • 1-[(2-bromophenyl)methyl]triazole-4-carbaldehyde
    • 1-(2-Bromobenzyl)-1H-1,2,3-triazole-4-carbaldehyde
    • 1-[(2-Bromophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
    • Inchi: 1S/C10H8BrN3O/c11-10-4-2-1-3-8(10)5-14-6-9(7-15)12-13-14/h1-4,6-7H,5H2
    • InChI Key: CXWMLPYNLVYDGV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CN1C=C(C=O)N=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.8

1-[(2-Bromophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>

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Additional information on 1-[(2-Bromophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde

Product Name: 1-[(Bromophenyl)methyl]] -methyl]] -methyl]] -methyl]] -methyl]] -methyl]] -methyl]] -methyl]] -methyl]] -methyl]] -
CAS No:
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